2-(Pyrid-2-ylmethyl)isothiourea dihydrochloride

• Molecular Formula: C7H11Cl2N3S
• Molecular Weight: 240.15 g/mol
• IUPAC Name: pyridin-2-ylmethyl carbamimidothioate;dihydrochloride
• InChI: InChI=1S/C7H9N3S.2ClH/c8-7(9)11-5-6-3-1-2-4-10-6;;/h1-4H,5H2,(H3,8,9);2*1H
• InChI Key: ZMHNEMDQJWHVMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC(=N)N.Cl.Cl

Description

2-(Pyrid-2-ylmethyl)isothiourea dihydrochloride is a useful research compound. Its molecular formula is C7H11Cl2N3S and its molecular weight is 240.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Pyrid-2-ylmethyl)isothiourea dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Pyrid-2-ylmethyl)isothiourea dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-chloromethylpyridine hydrochloride (30 g) in ethanol (100 cc) at 60° C. is added dropwise, in the course of 15 minutes, to a suspension of thiourea (17.6 g) in boiling ethanol (100 cc). Boiling is maintained for 90 minutes and then, after cooling, the crystals which have appeared are filtered off, washed twice with ethanol (100 cc in total) and dried under reduced pressure (20 mm Hg) at a temperature of about 20° C., in the presence of potassium hydroxide pellets. 2-(Pyrid-2-ylmethyl)isothiourea dihydrochloride (41.7 g), melting at 220° C., is thus obtained.